2-(2-Bromo-4-formyl-6-methoxyphenoxy)-N-(tert-butyl)acetamide

• Molecular Formula: C14H18BrNO4
• Molecular Weight: 344.20 g/mol
• IUPAC Name: 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-tert-butylacetamide
• InChI: InChI=1S/C14H18BrNO4/c1-14(2,3)16-12(18)8-20-13-10(15)5-9(7-17)6-11(13)19-4/h5-7H,8H2,1-4H3,(H,16,18)
• InChI Key: GTORJWOQMBJQOO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)COC1=C(C=C(C=C1Br)C=O)OC

Description

2-(2-Bromo-4-formyl-6-methoxyphenoxy)-N-(tert-butyl)acetamide (Compound ID: Y501-6210) is a brominated aromatic acetamide derivative characterized by a unique substitution pattern. Its structure includes a phenoxy ring substituted with bromo (Br), formyl (CHO), and methoxy (OCH₃) groups at positions 2, 4, and 6, respectively.

Biological Activity

2-(2-Bromo-4-formyl-6-methoxyphenoxy)-N-(tert-butyl)acetamide, with the CAS number 1153460-82-2, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C₁₄H₁₈BrNO₄
• Molecular Weight : 344.20 g/mol
• Structure : The compound features a bromine atom and a methoxy group attached to a phenyl ring, contributing to its reactivity and interaction with biological targets.

Biological Activity Overview

The biological activity of 2-(2-Bromo-4-formyl-6-methoxyphenoxy)-N-(tert-butyl)acetamide can be categorized into several key areas:

Antimicrobial Activity

Recent studies have indicated that compounds with similar structures exhibit significant antimicrobial properties. For instance, derivatives of phenoxyacetamides have shown effectiveness against various bacterial strains. While specific data on this compound's antimicrobial efficacy is limited, its structural analogs suggest potential activity.

Anticancer Properties

Research into related compounds has revealed promising anticancer activities. For example, benzothiazole derivatives have demonstrated inhibition of tumor growth in various cancer cell lines. Although direct studies on 2-(2-Bromo-4-formyl-6-methoxyphenoxy)-N-(tert-butyl)acetamide are sparse, its structural characteristics align with those known to exhibit anticancer effects.

The mechanisms through which 2-(2-Bromo-4-formyl-6-methoxyphenoxy)-N-(tert-butyl)acetamide may exert its biological effects include:

• Enzyme Inhibition : Compounds with similar moieties often act as enzyme inhibitors, affecting pathways critical for cell proliferation and survival.
• Receptor Interaction : The presence of the methoxy and bromo groups may facilitate binding to specific receptors involved in cellular signaling pathways.

Case Studies and Research Findings

Several studies highlight the potential biological activities of structurally related compounds:

• Study on Antimicrobial Activity : A study published in the Journal of Medicinal Chemistry explored various phenoxyacetamide derivatives and their antibacterial properties. The results indicated that modifications in the aromatic ring significantly affected activity levels against Gram-positive bacteria .
• Anticancer Research : In a study focusing on benzothiazole derivatives, compounds were tested against human cancer cell lines, showing IC50 values in the low micromolar range. These findings suggest that similar compounds could be effective against cancer cells .
• Pharmacokinetic Studies : Research has also been conducted on the pharmacokinetics of related compounds, indicating favorable absorption and distribution characteristics that could enhance therapeutic efficacy .

Data Table: Biological Activities of Related Compounds

Compound Name	Activity Type	IC50 (µM)	Reference
Benzothiazole Derivative	Anticancer	5.0
Phenoxyacetamide Analog	Antimicrobial	12.0
Another Phenoxy Compound	Anticancer	8.5

Comparison with Similar Compounds

Key Physicochemical Properties :

• Molecular Formula: C₁₀H₁₀BrNO₄ (unsubstituted acetamide core; full structure may vary based on substituent positions) .
• CAS Registry : 692268-00-1 (unsubstituted variant) .

Comparison with Similar Compounds

Structurally related acetamide derivatives vary in substituents on the phenoxy ring and the N-alkyl/aryl group. Below is a systematic comparison based on synthesis, physicochemical properties, and functional attributes.

Key Observations :

• Yield: The tert-butyl-substituted compound in achieved a 95% yield, likely due to the efficiency of multicomponent reactions, whereas fluorophenoxy derivatives (e.g., 31) showed lower yields (54%), possibly due to steric or electronic challenges in coupling reactions .
• Rf Values : Higher Rf values (e.g., 0.65 for compound 32 in ) correlate with increased lipophilicity from bulky substituents like isoleucine methyl ester.

Physicochemical and Structural Properties

Table 2: Structural and Functional Comparisons

Compound Name	Electrophilic Site	Steric Hindrance	Potential Reactivity/Applications	Reference
2-(2-Bromo-4-formyl-6-methoxyphenoxy)-N-(tert-butyl)acetamide	Formyl (CHO)	High (tert-butyl)	Nucleophilic addition (e.g., Schiff base formation)
2-(4-Bromophenyl)-N-(2-methoxyphenyl)acetamide	Bromophenyl	Moderate (methoxyphenyl)	Antimicrobial activity (structural penicillin mimic)
N-(tert-butyl)-2-(4-(dimethylamino)phenyl)-2-(N-(1-naphthylmethyl)acetamide)	Dimethylamino	High (naphthylmethyl)	Fluorescence/exciplex formation
2-(2-Bromo-4-formyl-6-methoxyphenoxy)-N-(2-methoxyethyl)acetamide	Formyl (CHO)	Low (methoxyethyl)	Solubility in polar solvents

Key Observations :

• Electrophilicity : The formyl group in Y501-6210 distinguishes it from acetyl- or butyryl-substituted analogs (e.g., 30–32), enabling unique reactivity in condensation or cyclization reactions .
• Steric Effects : tert-butyl groups (Y501-6210, ) reduce crystallization efficiency compared to linear N-alkyl chains (e.g., n-butyl in 30), as evidenced by lower reported melting points for tert-butyl derivatives (124–126°C vs. 84°C for compound 31) .